Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate
Overview
Description
Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate, also known as ECF, is an organic compound with a wide range of applications in scientific research. It is a key intermediate in the synthesis of various compounds, and its mechanism of action is of interest to scientists in many fields.
Scientific Research Applications
Synthesis of Amino Acid Ester Derivatives and Antitumor Activity
A study by Xiong et al. (2009) discussed the synthesis of amino acid ester derivatives containing 5-fluorouracil using a coupling agent, which showed significant inhibitory effects against liver cancer BEL-7402, highlighting its potential in antitumor applications (Xiong et al., 2009).
Efficient C–C Bond Formation in Continuous-Flow Processes
Guo et al. (2020) developed a method for the efficient activation of carboxylic acid in continuous flow processes. This process facilitates the synthesis of ethyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-(dimethylamino)acrylate, demonstrating the compound's role in streamlining pharmaceutical manufacturing processes (Guo et al., 2020).
Anti-HSV-1 and Cytotoxic Activities of New Heterocycles
Research by Dawood et al. (2011) on the synthesis of new pyrazole- and isoxazole-based heterocycles revealed their potential antiviral activity, particularly against Herpes simplex virus type-1 (HSV-1), indicating the compound's utility in developing antiviral therapies (Dawood et al., 2011).
Antifungal Activity of Thiadiazole Derivatives
A study by Zhai et al. (2016) focused on the synthesis of 5-(4-Cyclopropyl-5-((3-fluorobenzyl)sulfonyl)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole and investigated its antifungal activity, showing promising results against certain fungi, highlighting the compound's relevance in developing new antifungal agents (Zhai et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
The compound “Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate” contains a sulfonyl chloride group, which is highly reactive and can react with a variety of biological targets, such as proteins or nucleic acids .
Mode of Action
The sulfonyl chloride group in “Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate” can undergo nucleophilic substitution reactions with biological nucleophiles, such as the amino group in proteins or the hydroxyl group in nucleic acids .
Biochemical Pathways
The exact biochemical pathways affected by “Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate” are unknown. The compound could potentially interfere with the function of proteins or nucleic acids it reacts with, disrupting normal cellular processes .
Pharmacokinetics
The pharmacokinetics of “Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate” are unknown. The compound’s reactivity suggests that it might be rapidly metabolized in the body .
Result of Action
The exact molecular and cellular effects of “Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate” are unknown. Its reactivity suggests that it could potentially cause cellular damage or disrupt normal cellular processes .
Action Environment
The action of “Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate” could potentially be influenced by various environmental factors, such as pH and the presence of other reactive species. The compound’s reactivity might also make it unstable under certain conditions .
properties
IUPAC Name |
ethyl 5-chlorosulfonyl-2-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClFO4S/c1-2-15-9(12)7-5-6(16(10,13)14)3-4-8(7)11/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMQDSKFCJIXCIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)S(=O)(=O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClFO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate | |
CAS RN |
1155985-73-1 |
Source
|
| Record name | ethyl 5-(chlorosulfonyl)-2-fluorobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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